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Compound of Interest

Compound Name: Tetraoctyltin

Cat. No.: B036588

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of tetraoctyltin, a tetra-
substituted organotin compound. It covers its physicochemical properties, synthesis and
purification methods, key applications, and toxicological profile. Detailed experimental protocols
and diagrams of relevant processes are included to support advanced research and
development.

Physicochemical Properties

Tetraoctyltin, also known as tetra-n-octylstannane, is a liquid organotin compound with the
chemical formula [CH3(CHz)7]aSn.[1] Its properties are summarized in the table below.
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Property Value Reference

Molecular Formula C32H68Sn [2]

Molecular Weight 571.59 g/mol [1][3]

Exact Mass 572.434305 Da [4]

CAS Number 3590-84-9 [1]
Clear to yellow liquid, may be

Appearance ) ) [11[5]16]
slightly hazy or oily

Density 0.98 g/cm?3 at 20°C [1]

N _ 549.4°C at 760 mmHg; 268°C

Boiling Point [1114]
at 13 hPa

Flash Point 180°C (356°F) [1]

Refractive Index 1.4677 [3114]

Vapor Pressure 0 Pa at 25°C [3114]

Solubility

Soluble in Chloroform;
Sparingly soluble in Ethyl
Acetate

[3]4]

Storage Temperature

Store below +30°C

[3]4]

LogP

12.87720

[4]

Synthesis, Purification, and Experimental Protocols

The synthesis of tetraoctyltin can be achieved through processes developed for tetra-alkyl tin

compounds. The purification of related precursors like tin tetrachloride often involves

rectification to remove metallic impurities.[7]

This protocol is adapted from a general method for preparing tetra-alkyl tin compounds.[8] It

involves the reaction of a sodium dispersion with an alkyl halide.

Methodology:
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e Charge a 2-liter flask with 92 g (4.0 mols) of sodium and 400 g of tetra-n-octyl tin under a
nitrogen atmosphere.

e Heat the mixture to 110°C to melt the sodium.
 Vigorously agitate the mixture to create a fine dispersion of sodium particles (1-20 microns).
e Cool the dispersion to below the melting point of sodium while maintaining agitation.

e Slowly add n-octyl chloride to the sodium dispersion. The temperature should be maintained,
potentially with a cooling bath, to control the exothermic reaction.

 After the addition is complete, stir the reaction mixture for an additional hour.

 Dilute the mixture with water to separate the product layer.

Purification involves removing moisture and unreacted reagents.[8]

Methodology:

o Separate the organic product layer from the aqueous layer after the synthesis reaction.
» Heat the product layer to 170°C under a vacuum (e.g., 20 mm Hg).

e This process strips the product of residual moisture and excess n-octyl chloride, yielding the
purified tetra-n-octyl tin.
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Diagram 1: Synthesis and Purification Workflow for Tetraoctyltin
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Diagram 1: Synthesis and Purification Workflow for Tetraoctyltin.
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Tetraoctyltin serves as an alkylating agent in palladium-catalyzed reactions to functionalize
aromatic rings.[3][4][6]

Methodology:

In a reaction vessel, combine the substrate (e.g., 2-aryl-4,4-dimethyl-2-oxazoline or a
substituted pyridine) with tetraoctyltin.

e Add 5 mol % of a Palladium(ll) acetate (Pd(OAc)2) catalyst.

o Conduct the reaction under appropriate solvent and temperature conditions, typically with
heating, to facilitate the coupling.

e Monitor the reaction progress using techniques like TLC or GC-MS.

o Upon completion, purify the product using column chromatography to isolate the benzene
ring-alkylated product.

Aryl-Oxazoline Tetraoctyltin Pd(OAc)2
or Pyridine (C32H68Sn) (5 mol %)

7
1

_“Catalyst

7

Ring-Alkylated Product

Diagram 2: Palladium-Catalyzed C-H Alkylation Reaction

Click to download full resolution via product page
Diagram 2: Palladium-Catalyzed C-H Alkylation Reaction.
Applications in Research and Industry
Tetraoctyltin is primarily utilized as a chemical intermediate and reagent in various processes.

e PVC Stabilizers: It is a key intermediate in the manufacturing of octyltin stabilizers, which are
used as heat stabilizers for polyvinyl chloride (PVC). Commercial grades are suitable for
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producing FDA-approved food-grade octyltin stabilizers.[5]

o Catalysis: It can be used as a catalyst in certain chemical reactions.[9]

» Organic Synthesis: As demonstrated in Protocol 3, it is a valuable reagent for creating
carbon-carbon bonds through palladium-catalyzed cross-coupling, allowing for the direct
alkylation of C-H bonds on aromatic rings.[3][4]

o Starting Material: It serves as a precursor for the synthesis of other organotin compounds.[9]

Biological Activity and Toxicology

While organotin compounds are known for a range of biological effects, tetra-substituted
versions like tetraoctyltin are considered relatively non-toxic compared to their tri-, di-, and
mono-substituted counterparts.[9] However, they can metabolize or degrade into more toxic
forms in the environment.[9]

» Immunotoxicity: Unlike many other organotins, studies have shown that tetraoctyltin did not
induce atrophy of lymphoid organs such as the thymus.[10][11]

o General Organotin Toxicity: The toxicity of organotin compounds is generally linked to their
ability to disrupt cellular processes. They can suppress DNA and protein synthesis, induce
apoptosis (programmed cell death), and interfere with intracellular calcium regulation.[2] This
disruption can lead to neurotoxic and immunotoxic effects.[2][12] The mechanism often
involves impairing the function of the Golgi apparatus and endoplasmic reticulum, which in
turn inhibits signal transduction pathways dependent on phospholipid metabolism.[12]
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Diagram 3: Generalized Organotin-Induced Apoptosis Pathway
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Diagram 3: Generalized Organotin-Induced Apoptosis Pathway.

Below is a summary of the known toxicological and safety data for tetraoctyltin.
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Safety Data Value / Classification Reference

Acute Oral Toxicity LD50: > 4000 mg/kg (Rat) [1][13]

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause
Hazard Statements ) o [1][2]
respiratory irritationH413: May
cause long lasting harmful

effects to aquatic life

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP273: Avoid release to the
environmentP280: Wear
protective gloves/eye
protection/face
protectionP302+P352: IF ON
Precautionary Statements ] [1][13]
SKIN: Wash with plenty of
waterP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Target Organs Respiratory system [1]

GHS Pictograms Warning [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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